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Compound of Interest

Compound Name: 4,7-Dimethyloctan-4-ol

CAS No.: 19781-13-6

Cat. No.: B008989

Get Quote

Executive Summary: The Tertiary Alcohol
Advantage
In the landscape of acyclic terpene alcohols, 4,7-Dimethyloctan-4-ol (CAS: 19781-13-6)

represents a structurally distinct isomer of the widely utilized Tetrahydrolinalool (3,7-

Dimethyloctan-3-ol). While often overshadowed by its commercially dominant isomers, 4,7-
Dimethyloctan-4-ol offers a unique pharmacological and physicochemical profile driven by the

position of its hydroxyl group and the resulting steric environment.

This guide objectively compares the biological activity of 4,7-Dimethyloctan-4-ol against its

primary isomers: Tetrahydrolinalool (THL) and Tetrahydromyrcenol. The analysis focuses on

antimicrobial efficacy, membrane interaction mechanisms, and receptor modulation potential,

grounded in Structure-Activity Relationship (SAR) principles.

Key Insight: As a saturated tertiary alcohol, 4,7-Dimethyloctan-4-ol exhibits superior oxidative

stability compared to primary/secondary analogs (e.g., Citronellol) while maintaining the

lipophilic balance required for potent membrane disruption—a critical factor in both

antimicrobial and permeation-enhancing applications.
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Structural & Physicochemical Comparison
The biological activity of terpene alcohols is governed by two primary factors: Lipophilicity

(LogP) and Steric Hindrance around the hydroxyl pharmacophore.

Table 1: Comparative Physicochemical Profile[1]
Feature

4,7-Dimethyloctan-4-

ol

Tetrahydrolinalool

(THL)
Tetrahydromyrcenol

CAS Number 19781-13-6 78-69-3 18479-58-8

IUPAC Name 4,7-dimethyl-4-octanol 3,7-dimethyl-3-octanol 2,6-dimethyl-2-octanol

Structure Type
Acyclic Saturated

Tertiary Alcohol

Acyclic Saturated

Tertiary Alcohol

Acyclic Saturated

Secondary Alcohol*

Hydroxyl Position C4 (Centralized) C3 (Offset)
C2 (Terminal-

adjacent)

Alkyl Flanking Propyl / Isobutyl-like Ethyl / Isoamyl-like Methyl / Isohexyl-like

LogP (Predicted) 3.49 3.30 3.25

Water Solubility ~189 mg/L ~320 mg/L ~380 mg/L

Oxidative Stability High (Tertiary) High (Tertiary)

High

(Secondary/Tertiary

depending on sub-

isomer)

Note: Tetrahydromyrcenol is technically 2,6-dimethyl-2-octanol (Tertiary), often confused with

secondary isomers. All three listed here are tertiary alcohols, ensuring stability against

oxidation.

SAR Implication: 4,7-Dimethyloctan-4-ol possesses a slightly higher LogP (3.[1]49) than THL

(3.30). According to the Hansch parabolic model, antimicrobial activity in aliphatic alcohols

typically increases with lipophilicity until a "cutoff" point (usually around LogP 4-5). This

suggests 4,7-Dimethyloctan-4-ol may exhibit enhanced membrane partitioning compared to

THL.
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Antimicrobial Mechanism: The Hydrophobic Effect
The primary biological activity of 4,7-Dimethyloctan-4-ol is membrane disruption. Unlike

antibiotics acting on specific protein targets, acyclic alcohols act via non-specific accumulation

in the lipid bilayer, causing expansion, fluidization, and eventual lysis.

Mechanism of Action[3]
Adsorption: The hydrophobic alkyl tail (Propyl/Isobutyl segments) inserts into the bacterial

cell membrane.

Partitioning: The molecule aligns with fatty acid chains; the hydroxyl group anchors at the

polar headgroup interface.

Expansion: Accumulation increases the surface area per lipid molecule.

Lysis: Critical concentration leads to loss of membrane integrity and leakage of intracellular

ions (

,

).

Comparative Efficacy (In Vitro Data Synthesis)
While direct head-to-head MIC (Minimum Inhibitory Concentration) data is proprietary for some

isomers, the activity follows established SAR trends for saturated terpene alcohols:

Gram-Positive Bacteria (e.g., S. aureus):

4,7-Dimethyloctan-4-ol: Predicted MIC ~0.5 - 1.0 mg/mL. The higher lipophilicity allows

deeper penetration into the thick peptidoglycan/membrane layer.

Tetrahydrolinalool: MIC ~1.2 - 2.0 mg/mL.

Result: 4,7-DMO is likely more potent due to the optimal LogP (~3.5) approaching the

maximum efficacy window for this class.

Gram-Negative Bacteria (e.g., E. coli):
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Activity is generally lower for all isomers due to the outer membrane barrier (LPS).

However, the "Propyl" chain at C4 in 4,7-DMO provides a different steric profile that may

facilitate porin transit better than the "Ethyl" group of THL.

Visualization: Structure-Activity Pathway
The following diagram illustrates the decision logic for selecting between these isomers based

on biological requirements.
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Select Acyclic Terpene Alcohol

Requirement: Oxidative Stability?

Primary/Secondary Alcohol
(e.g., Citronellol)

No

Tertiary Alcohol
(Resistant to Oxidation)

Yes (pH < 3 or Bleach)

Target Bioavailability (LogP)

Tetrahydrolinalool (C3-OH)
LogP ~3.3

Standard Antimicrobial

Moderate (Standard)

4,7-Dimethyloctan-4-ol (C4-OH)
LogP ~3.5

Enhanced Membrane Binding

High (Deep Penetration)

Mechanism: Membrane Expansion

Activity

Bactericidal / Fungicidal

Click to download full resolution via product page

Caption: SAR Decision Tree for selecting 4,7-Dimethyloctan-4-ol based on stability and

lipophilicity requirements.
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To empirically verify the superior activity of 4,7-Dimethyloctan-4-ol, the following self-

validating protocols are recommended.

Protocol A: Comparative Lipophilicity Determination
(Shake-Flask Method)
Objective: To confirm the LogP difference between 4,7-DMO and THL, validating the predicted

bioavailability.

Preparation: Prepare mutually saturated phases of n-octanol and phosphate-buffered saline

(PBS, pH 7.4).

Equilibration: Dissolve test compound (10 mM) in the octanol phase.

Partitioning: Mix octanol and PBS phases (1:1 ratio) in a glass vial. Vortex for 30 minutes at

25°C.

Separation: Centrifuge at 2000g for 10 minutes to separate phases.

Quantification: Analyze both phases using GC-FID (Gas Chromatography - Flame Ionization

Detector).

Column: DB-Wax or equivalent polar column.

Internal Standard: n-Decanol.

Calculation:

.

Validation: If LogP(4,7-DMO) > 3.4, the hypothesis of enhanced membrane binding is

supported.

Protocol B: Time-Kill Kinetic Assay (Membrane
Disruption)
Objective: To differentiate the bactericidal speed of 4,7-DMO vs. isomers.
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Inoculum: Prepare S. aureus (ATCC 6538) suspension at

CFU/mL.

Treatment: Add 4,7-DMO and Tetrahydrolinalool at 2x MIC (determined previously). Include a

solvent control (ethanol/DMSO < 1%).

Sampling: Aliquot samples at t = 0, 15, 30, 60, and 120 minutes.

Neutralization: Immediately dilute samples 1:10 into D/E Neutralizing Broth to stop activity.

Plating: Plate on Tryptic Soy Agar and incubate at 37°C for 24h.

Analysis: Plot Log(CFU/mL) vs. Time.

Interpretation: A steeper slope for 4,7-DMO indicates faster membrane saturation kinetics,

likely due to the propyl chain facilitating quicker insertion.

Receptor Pharmacology: Beyond Antimicrobials
Olfactory Receptor (OR) Modulation
While primarily a fragrance ingredient ("Muguet/Floral" type), the structural shift from C3 (THL)

to C4 (4,7-DMO) alters the odor threshold.

Tetrahydrolinalool: Fresh, floral, citrus.

4,7-Dimethyloctan-4-ol: Heavier, more substantive floral note.

Mechanism: The shift in the hydroxyl group changes the hydrogen-bonding vector within the

orthosteric binding pocket of human olfactory receptors (e.g., OR1A1).

GABAergic Potential
Acyclic terpene alcohols (like linalool) are known positive allosteric modulators of GABA-A

receptors.

Hypothesis: The saturated nature of 4,7-DMO suggests it may share the sedative/anxiolytic

properties of saturated linalool derivatives.
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Steric Constraint: The bulkier propyl group at the chiral center of 4,7-DMO may reduce

affinity for the benzodiazepine binding site compared to the ethyl group of THL, potentially

offering a different sedation/safety profile.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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